2-{[5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide

• Molecular Formula: C17H17N5OS2
• Molecular Weight: 371.5 g/mol
• IUPAC Name: 2-[(5-benzyl-4-prop-2-enyl-1,2,4-triazol-3-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C17H17N5OS2/c1-2-9-22-14(11-13-6-4-3-5-7-13)20-21-17(22)25-12-15(23)19-16-18-8-10-24-16/h2-8,10H,1,9,11-12H2,(H,18,19,23)
• InChI Key: IEDBRSGNPWCODU-UHFFFAOYSA-N
• SMILES: C=CCN1C(=NN=C1SCC(=O)NC2=NC=CS2)CC3=CC=CC=C3

Description

2-{[5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide is a synthetic compound that has been used in scientific research for its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 2-{[5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines in animal models. It has also been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide in lab experiments include its potential therapeutic properties and its ability to inhibit specific enzymes and signaling pathways. However, its limitations include its relatively complex synthesis method and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on 2-{[5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide. One direction is to further investigate its potential as an anti-inflammatory and analgesic agent. Another direction is to explore its potential as an anti-cancer agent and to investigate its efficacy in different types of cancer. Additionally, further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 2-{[5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide involves a multi-step process that includes the reaction of thiosemicarbazide with 2-bromoacetophenone, followed by the reaction of the resulting compound with propargyl bromide. The final step involves the reaction of the intermediate product with benzylamine and 2-thiazolamine to produce the desired compound.

Scientific Research Applications

The potential therapeutic properties of 2-{[5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide have been studied in various scientific research applications. One study found that this compound exhibited anti-inflammatory and analgesic effects in animal models. Another study showed that it had potential as an anti-cancer agent, as it induced apoptosis in cancer cells.